Cas no 2248220-28-0 ((1R)-1-(7,7-Difluoro-1-bicyclo[4.1.0]heptanyl)ethanamine)

(1R)-1-(7,7-Difluoro-1-bicyclo[4.1.0]heptanyl)ethanamine structure
2248220-28-0 structure
Product Name:(1R)-1-(7,7-Difluoro-1-bicyclo[4.1.0]heptanyl)ethanamine
CAS No:2248220-28-0
MF:C9H15F2N
MW:175.218909502029
CID:5960384
PubChem ID:137939607
Update Time:2023-12-14

(1R)-1-(7,7-Difluoro-1-bicyclo[4.1.0]heptanyl)ethanamine Chemical and Physical Properties

Names and Identifiers

    • (1R)-1-{7,7-difluorobicyclo[4.1.0]heptan-1-yl}ethan-1-amine
    • EN300-6505824
    • 2248220-28-0
    • (1R)-1-(7,7-Difluoro-1-bicyclo[4.1.0]heptanyl)ethanamine
    • Inchi: 1S/C9H15F2N/c1-6(12)8-5-3-2-4-7(8)9(8,10)11/h6-7H,2-5,12H2,1H3/t6-,7?,8?/m1/s1
    • InChI Key: MMXVFCDJJXLHPD-JECWYVHBSA-N
    • SMILES: FC1(C2CCCCC21[C@@H](C)N)F

Computed Properties

  • Exact Mass: 175.11725581g/mol
  • Monoisotopic Mass: 175.11725581g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 26Ų

(1R)-1-(7,7-Difluoro-1-bicyclo[4.1.0]heptanyl)ethanamine Pricemore >>

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